![molecular formula C17H25N5 B3822724 1-[1-(2,6-dimethylphenyl)-1H-tetrazol-5-yl]-N,N-dimethylcyclohexanamine](/img/structure/B3822724.png)
1-[1-(2,6-dimethylphenyl)-1H-tetrazol-5-yl]-N,N-dimethylcyclohexanamine
Overview
Description
1-[1-(2,6-dimethylphenyl)-1H-tetrazol-5-yl]-N,N-dimethylcyclohexanamine, also known as DMCM, is a chemical compound that belongs to the class of tetrazole derivatives. It has been extensively studied due to its potential applications in scientific research, particularly in the field of neuroscience. DMCM is a GABA-A receptor antagonist that is widely used in laboratory experiments to investigate the mechanisms of action of GABAergic drugs.
Mechanism of Action
1-[1-(2,6-dimethylphenyl)-1H-tetrazol-5-yl]-N,N-dimethylcyclohexanamine acts as a competitive antagonist of the GABA-A receptor, which is a ligand-gated ion channel that mediates the inhibitory effects of GABA in the central nervous system. By blocking the binding of GABA to the receptor, this compound reduces the inhibitory effects of GABA and increases neuronal excitability. This leads to the induction of seizures and other neurological effects.
Biochemical and Physiological Effects
This compound has been shown to induce seizures in animal models, which is a result of its antagonistic effects on GABA-A receptors. It has also been shown to increase locomotor activity and decrease anxiety in rodents. Additionally, this compound has been reported to have analgesic effects in animal models.
Advantages and Limitations for Lab Experiments
1-[1-(2,6-dimethylphenyl)-1H-tetrazol-5-yl]-N,N-dimethylcyclohexanamine is a widely used tool in laboratory experiments due to its ability to induce seizures and block GABA-A receptors. However, it is important to note that this compound has limitations in terms of its selectivity and specificity. It can also have off-target effects on other neurotransmitter systems, which can complicate the interpretation of results.
Future Directions
There are several future directions for research on 1-[1-(2,6-dimethylphenyl)-1H-tetrazol-5-yl]-N,N-dimethylcyclohexanamine. One area of interest is the development of more selective and specific GABA-A receptor antagonists that can be used in laboratory experiments. Another area of interest is the investigation of the role of GABA-A receptors in neurological disorders such as epilepsy, anxiety, and depression. Additionally, the potential therapeutic applications of this compound and related compounds for these disorders should be explored.
Scientific Research Applications
1-[1-(2,6-dimethylphenyl)-1H-tetrazol-5-yl]-N,N-dimethylcyclohexanamine has been used in various scientific research studies, particularly in the field of neuroscience. It is commonly used as a GABA-A receptor antagonist to investigate the effects of GABAergic drugs on the central nervous system. This compound has been shown to induce seizures in animal models, making it a useful tool for studying the mechanisms of epilepsy. It has also been used to investigate the role of GABA-A receptors in anxiety and depression.
Properties
IUPAC Name |
1-[1-(2,6-dimethylphenyl)tetrazol-5-yl]-N,N-dimethylcyclohexan-1-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N5/c1-13-9-8-10-14(2)15(13)22-16(18-19-20-22)17(21(3)4)11-6-5-7-12-17/h8-10H,5-7,11-12H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COJOMOYECMBGIM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)N2C(=NN=N2)C3(CCCCC3)N(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.